Cas no 2171262-70-5 ((2S)-3,6-diethoxy-2-propyl-2,5-dihydropyrazine)

• Product Name: (2S)-3,6-diethoxy-2-propyl-2,5-dihydropyrazine
• CAS No: 2171262-70-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5965276
• PubChem ID: 165506001
• Update Time: 2025-10-30

(2S)-3,6-diethoxy-2-propyl-2,5-dihydropyrazine Chemical and Physical Properties

Names and Identifiers

• (2S)-3,6-diethoxy-2-propyl-2,5-dihydropyrazine
• EN300-1275714
• 2171262-70-5

• Inchi： 1S/C11H20N2O2/c1-4-7-9-11(15-6-3)12-8-10(13-9)14-5-2/h9H,4-8H2,1-3H3/t9-/m0/s1
• InChI Key： ROMAXBUTFKHFPL-VIFPVBQESA-N
• SMILES： O(CC)C1[C@H](CCC)N=C(CN=1)OCC

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.2Ų

Additional information on (2S)-3,6-diethoxy-2-propyl-2,5-dihydropyrazine

Compound Introduction: (2S)-3,6-diethoxy-2-propyl-2,5-dihydropyrazine (CAS No. 2171262-70-5)

(2S)-3,6-diethoxy-2-propyl-2,5-dihydropyrazine is a meticulously synthesized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2171262-70-5, belongs to the class of dihydropyrazine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The structural configuration of (2S)-3,6-diethoxy-2-propyl-2,5-dihydropyrazine is characterized by its chiral center at the 2-position, which imparts stereoselectivity to its interactions with biological targets. This stereochemical feature is crucial in pharmaceutical development, as it can significantly influence the compound's efficacy and selectivity. The presence of ethoxy groups at the 3 and 6 positions enhances the lipophilicity of the molecule, facilitating better membrane penetration and interaction with intracellular targets.

In recent years, there has been a surge in research focused on dihydropyrazine derivatives due to their potential as pharmacological agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. Specifically, (2S)-3,6-diethoxy-2-propyl-2,5-dihydropyrazine has shown promise in preclinical studies as a modulator of enzymatic pathways involved in inflammation and oxidative stress.

The synthesis of (2S)-3,6-diethoxy-2-propyl-2,5-dihydropyrazine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The stereochemistry at the chiral center is particularly challenging to achieve and maintain throughout the synthetic sequence. Advanced techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been employed to achieve the desired enantiomeric purity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of (2S)-3,6-diethoxy-2-propyl-2,5-dihydropyrazine. Molecular docking studies have revealed that this compound interacts with various biological targets with high affinity. These studies have provided valuable insights into the binding mechanisms and have guided the optimization of lead structures for improved pharmacological activity.

The pharmacokinetic properties of (2S)-3,6-diethoxy-2-propyl-2,5-dihydropyrazine are another area of active investigation. Preliminary data suggest that the compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics make it a promising candidate for further development into a therapeutic agent. Additionally, its favorable pharmacokinetic profile suggests potential for once-daily dosing regimens, enhancing patient compliance.

One of the most exciting aspects of (2S)-3,6-diethoxy-2-propyl-2,5-dihydropyrazine is its potential application in treating chronic inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including arthritis, cardiovascular diseases, and neurodegenerative disorders. By modulating inflammatory pathways, this compound could offer a novel therapeutic approach to manage these conditions.

In conclusion, (2S)-3,6-diethoxy-2-propyl-2,5-dihydropyrazine (CAS No. 2171262-70-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one hold great promise for addressing some of the most challenging medical conditions facing society today.